Cas no 89611-02-9 (Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride)

• Product name: Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride
• CAS No: 89611-02-9
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 594873
• PubChem ID: 70476614

Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-5-(methylamino)-, hydrochloride
• 3-hydroxy-5-(methylamino)benzoic acid,hydrochloride
• 3-Hydroxy-5-(methylamino)benzoic acid--hydrogen chloride (1/1)
• SCHEMBL10935483
• 89611-02-9
• DTXSID30742082

• Inchi： InChI=1S/C8H9NO3.ClH/c1-9-6-2-5(8(11)12)3-7(10)4-6;/h2-4,9-10H,1H3,(H,11,12);1H
• InChI Key： ANMNOARWGQLKAB-UHFFFAOYSA-N
• SMILES： CNC1=CC(=CC(=C1)C(=O)O)O.Cl

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų